N,N-diethyl-N'-(2-methylphenyl)ethanediamide

• IUPAC Name: N',N'-diethyl-N-(2-methylphenyl)oxamide
• InChI: InChI=1S/C13H18N2O2/c1-4-15(5-2)13(17)12(16)14-11-9-7-6-8-10(11)3/h6-9H,4-5H2,1-3H3,(H,14,16)
• InChI Key: PNVASOVFSHPTGB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NC1=CC=CC=C1C
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

N,N-diethyl-N'-(2-methylphenyl)ethanediamide is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 234.136827821 g/mol and the complexity rating of the compound is 275. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Surface Modification and Flotation Enhancement

Surface modification techniques using compounds related to N,N-diethyl-N'-(2-methylphenyl)ethanediamide can significantly impact the flotation and sulfidization behaviors of minerals. For instance, ethanediamine modifications enhance the flotation recovery of malachite by promoting the transfer of sulfide ion species onto the mineral surface, thereby increasing surface hydrophobicity and improving flotation efficiency. This application suggests the potential of this compound derivatives in mineral processing and recovery (Feng, Zhao, & Wen, 2018).

Environmental Monitoring and Protection

This compound and its derivatives can play a crucial role in environmental protection through the development of ratiometric fluorescent probes. These probes, designed for the sensitive detection of hazardous substances such as organophosphorus pesticides in water and food, are based on the interaction between nitrogen-doped carbon dots and specific reactants. This innovative approach to monitoring environmental contaminants highlights the compound's potential utility in safeguarding human health and the environment (Huang et al., 2019).

Advanced Material Development

The synthesis and characterization of complexes involving derivatives of ethanediamine, similar to this compound, demonstrate applications in creating materials with specific electronic or catalytic properties. These complexes, particularly those involving metal coordination, have shown promise in hydrocarbon oxygenation, suggesting potential applications in catalysis and materials science (Coates et al., 2011).

Inhibition of Metal Corrosion

Compounds structurally related to this compound have been investigated for their potential as corrosion inhibitors, particularly for metals in acidic environments. Their effectiveness in protecting metal surfaces from corrosion could have significant industrial applications, particularly in the maintenance of infrastructure and machinery (Moumeni et al., 2020).

Chemical Sensing and Detection

The development of optical sensors using films derived from compounds similar to this compound for the detection of toxic gases such as hydrogen sulfide and ethanediamine showcases the application of these compounds in creating sensitive and selective chemical sensors. These sensors can be utilized in industrial safety and environmental monitoring to detect hazardous gases efficiently (Tuerdi et al., 2017).